N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C21H21N5O4S
• Molecular Weight: 439.5 g/mol
• IUPAC Name: N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C21H21N5O4S/c1-4-18-23-24-21-26(18)25-20(31-21)13-5-10-17(29-3)16(11-13)22-19(27)12-30-15-8-6-14(28-2)7-9-15/h5-11H,4,12H2,1-3H3,(H,22,27)
• InChI Key: LPMKAIGIWRNWOI-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)OC)NC(=O)COC4=CC=C(C=C4)OC

Description

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide, also known as ETDT, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the thiadiazole family and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

Further studies are needed to determine the mechanism of action of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide.
3. Drug Development: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has the potential to be developed into a drug for the treatment of various diseases, and further studies are needed to explore this potential.
4. Combination Therapy: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide may be used in combination with other drugs to enhance its efficacy and reduce side effects.
Conclusion:
In conclusion, N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide, or N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide, is a promising chemical compound that has been widely studied for its potential applications in scientific research. It has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions. Further studies are needed to explore the potential of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide in various fields of research.

Advantages and Limitations for Lab Experiments

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has several advantages and limitations for lab experiments. Some of the advantages of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide include:
1. High Potency: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has been found to be highly potent, which makes it a useful tool for studying various biological pathways.
2. Low Toxicity: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has been found to have low toxicity, which makes it a safe compound for use in lab experiments.
3. Versatile: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has been found to have a wide range of applications in various fields of research.
Some of the limitations of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide include:
1. Limited Availability: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide is not widely available, which makes it difficult to obtain for lab experiments.
2. Lack of Clinical Data: There is a lack of clinical data on the safety and efficacy of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide.
3. Limited Understanding of

Future Directions

There are several future directions for the study of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide. Some of the potential future directions include:
1. Clinical Trials: Further clinical trials are needed to determine the safety and efficacy of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide in humans.
2.

Synthesis Methods

The synthesis of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide involves the reaction of 3-ethyl-6-nitro-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with 2-amino-5-methoxyphenol, followed by the reaction with 4-methoxyphenol and chloroacetyl chloride. The resulting product is then purified through column chromatography to obtain N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide.

Scientific Research Applications

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has been widely studied for its potential applications in scientific research. It has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions. Some of the potential applications of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide in scientific research include:
1. Cancer Research: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has shown promising results in various studies related to its potential applications in cancer research. It has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.
2. Neurological Disorders: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has also shown promising results in various studies related to its potential applications in neurological disorders. It has been found to have neuroprotective effects and improve cognitive function in animal models of neurological disorders.
3. Cardiovascular Diseases: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methoxyphenoxy)acetamide has also been studied for its potential applications in cardiovascular diseases. It has been found to have anti-inflammatory and antioxidant effects, which may help in the prevention and treatment of cardiovascular diseases.